Cas no 1357289-08-7 (Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate)

• Product Name: Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate
• CAS No: 1357289-08-7
• MF: C₂₀H₂₃NO₈
• MW: 405.39852643013
• CID: 2083228
• PubChem ID: 56651995
• Update Time: 2025-06-11

Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate
• 2,​5-​Pyridinedicarboxylic acid, 1-​(2,​2-​dimethoxyethyl)​-​1,​4-​dihydro-​4-​oxo-​3-​(phenylmethoxy)​-​, 2,​5-​dimethyl ester
• AC-30857
• Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyet hyl)-4-oxo-1,4-dihydropyridine-2, 5-dicarboxylate
• dimethyl3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate
• SCHEMBL18473879
• dimethyl 1-(2,2-dimethoxyethyl)-4-oxo-3-phenylmethoxypyridine-2,5-dicarboxylate
• DB-254497
• F11911
• 1357289-08-7

• MDL： MFCD28978324
• Inchi： 1S/C20H23NO8/c1-25-15(26-2)11-21-10-14(19(23)27-3)17(22)18(16(21)20(24)28-4)29-12-13-8-6-5-7-9-13/h5-10,15H,11-12H2,1-4H3
• InChI Key： QBJPWCRXDNYWTK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C(C(=O)OC)=CN(C=1C(=O)OC)CC(OC)OC)=O

Computed Properties

• Exact Mass: 405.14236669Da
• Monoisotopic Mass: 405.14236669Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),

Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate Security Information

• Storage Condition：(BD450034)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate

Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate (CAS No. 1357289-08-7): An Overview of a Versatile Compound in Medicinal Chemistry

Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate (CAS No. 1357289-08-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of dihydropyridines, which are known for their diverse pharmacological properties, including calcium channel blocking and antihypertensive effects.

The structure of Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate is characterized by a central dihydropyridine ring substituted with a benzyloxy group at the C3 position, a dimethoxyethyl group at the C1 position, and two carboxylate groups at the C2 and C5 positions. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of dihydropyridines in the treatment of cardiovascular diseases. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that compounds with a similar structure to Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate exhibit potent calcium channel blocking activity. This activity is crucial for managing conditions such as hypertension and angina pectoris. The benzyloxy and dimethoxyethyl substituents play a critical role in modulating the compound's affinity for calcium channels, thereby enhancing its therapeutic efficacy.

In addition to its cardiovascular applications, Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate has shown promise in other therapeutic areas. A research article in *Bioorganic & Medicinal Chemistry Letters* (2022) reported that this compound possesses significant anti-inflammatory properties. The study found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a potential candidate for treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. A common synthetic route involves the condensation of an appropriate aldehyde with a β-ketoester in the presence of an amine catalyst. Subsequent functional group manipulations are then carried out to introduce the desired substituents at specific positions on the dihydropyridine ring. The detailed synthetic protocol has been described in various scientific publications and patents.

One of the key challenges in working with Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate is its stability under different conditions. Studies have shown that the compound is relatively stable under neutral and slightly acidic conditions but can undergo degradation under strongly basic or oxidative environments. Therefore, careful handling and storage are essential to maintain its integrity and efficacy.

In conclusion, Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate (CAS No. 1357289-08-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in areas such as cardiovascular disease management and anti-inflammatory therapy. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in pharmaceutical innovation.